Cas no 2228538-44-9 (1-2-(1-benzothiophen-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-benzothiophen-3-yl)ethylcyclopropan-1-amine
• CAS No: 2228538-44-9
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 6117428
• PubChem ID: 165855675
• Update Time: 2025-08-04

1-2-(1-benzothiophen-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-benzothiophen-3-yl)ethylcyclopropan-1-amine
• EN300-1803014
• 1-[2-(1-benzothiophen-3-yl)ethyl]cyclopropan-1-amine
• 2228538-44-9

• Inchi： 1S/C13H15NS/c14-13(7-8-13)6-5-10-9-15-12-4-2-1-3-11(10)12/h1-4,9H,5-8,14H2
• InChI Key： HHSVIYFSQDJYNE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)CCC1(CC1)N

Computed Properties

• Exact Mass: 217.09252066g/mol
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-2-(1-benzothiophen-3-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2228538-44-9)

1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine, with the CAS number 2228538-44-9, is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine features a cyclopropane ring attached to a benzothiophene moiety, providing a framework that can be exploited for various pharmacological purposes.

The chemical structure of 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine is characterized by its cyclopropane ring, which imparts unique conformational properties and stability. The benzothiophene moiety, on the other hand, is a heterocyclic aromatic compound that is known for its ability to interact with various biological targets. The combination of these structural elements results in a molecule with a high degree of flexibility and potential for modulating biological processes.

In recent years, there has been a growing interest in the development of benzothiophene derivatives as potential therapeutic agents. Research has shown that compounds like 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine exhibit promising activities in several areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that certain benzothiophene derivatives can inhibit the activity of key enzymes involved in inflammatory pathways, such as COX and LOX enzymes.

The anti-cancer potential of 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine has also been explored in various preclinical models. Research indicates that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. Additionally, the neuroprotective properties of benzothiophenes have been investigated in models of neurodegenerative diseases, where they have shown the ability to reduce oxidative stress and protect neuronal cells from damage.

The pharmacokinetic properties of 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine are another important aspect of its potential therapeutic application. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. The cyclopropane ring contributes to the lipophilicity of the molecule, enhancing its ability to cross biological membranes and reach target tissues.

In terms of synthetic accessibility, 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine can be synthesized using well-established organic chemistry techniques. The synthesis typically involves the coupling of a benzothiophene derivative with an appropriate cyclopropane precursor, followed by functional group manipulations to achieve the desired final product. The modular nature of this synthesis allows for the preparation of structurally diverse analogs, which can be screened for improved biological activity and pharmacological properties.

The safety profile of 1-2-(1-Benzothiophen-3-yl)ethylcyclopropan-1-amine is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-2-(1-Benzothiophen-3-ylylethyl)cyclopropanamine (CAS No. 2228538-44-) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.